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Compound of Interest

Compound Name: 1-Fluoronaphthalene

Cat. No.: B124137 Get Quote

Essential Safety and Handling Guide for 1-
Fluoronaphthalene
This guide provides immediate, essential safety and logistical information for handling 1-
Fluoronaphthalene in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Physical and Chemical Properties
A summary of the key quantitative data for 1-Fluoronaphthalene is presented below for easy

reference.
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Property Value

Appearance Clear yellow liquid[1]

CAS Number 321-38-0[1]

Flash Point 65 °C (149 °F)[1][2]

Boiling Point 215 - 217 °C (419 - 422.6 °F)[2]

Melting Point -13 °C (8.6 °F)

Specific Gravity 1.332

Molecular Formula C10H7F

Molecular Weight 146.16 g/mol

Hazard Identification and Personal Protective Equipment
(PPE)
1-Fluoronaphthalene is a combustible liquid and vapor that may cause eye, skin, and

respiratory tract irritation. It may be harmful if swallowed, inhaled, or absorbed through the skin.

Therefore, adherence to proper PPE protocols is mandatory.

Engineering Controls:

Use in a well-ventilated area. Local exhaust ventilation or a chemical fume hood is

recommended to keep airborne concentrations low.

Personal Protective Equipment:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves. Nitrile rubber gloves with a minimum

thickness of 0.11 mm and a breakthrough time of 480 minutes are recommended. Always
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inspect gloves before use.

Clothing: Wear appropriate protective clothing to prevent skin exposure. A lab coat should

be worn and buttoned.

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator. A half-face respirator with

an organic vapor/acid gas cartridge is recommended where the neat chemical is handled.

Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the safe handling of 1-Fluoronaphthalene from preparation to

cleanup.
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Preparation

Handling

Cleanup & Disposal

Emergency Procedures

1. Review SDS

2. Ensure proper ventilation
(Fume Hood)

3. Don Personal Protective Equipment (PPE)
- Goggles
- Gloves

- Lab Coat

4. Dispense 1-Fluoronaphthalene
- Avoid inhalation and contact
- Keep container tightly closed

5. Decontaminate surfaces

6. Dispose of waste in a labeled,
sealed container

7. Remove and dispose of gloves

8. Wash hands thoroughly

Spill: Absorb with inert material
and place in a suitable container Fire: Use dry chemical, CO2, or foam Exposure: Follow First Aid

(See Table)

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Fluoronaphthalene.
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Emergency and First Aid Procedures
Immediate action is crucial in the event of an emergency.

Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with plenty of water for at least 15

minutes. Seek medical attention if irritation

occurs.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek medical

attention immediately.

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Seek immediate medical attention.

In Case of a Spill: For small spills, absorb the liquid with an inert material such as vermiculite,

sand, or earth, and place it in a suitable, sealed container for disposal. Ensure all sources of

ignition are removed and provide ventilation. For larger spills, isolate the area for at least 50

meters (150 feet) in all directions.

Firefighting Measures: Use a dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire. Do not use a water jet, as it will spread the fire. Firefighters should wear a

self-contained breathing apparatus (SCBA) and full protective gear.

Disposal Plan
Proper disposal of 1-Fluoronaphthalene and its contaminated materials is critical to prevent

environmental contamination.
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Waste Characterization:

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.

Disposal Procedure:

Collection: Collect waste 1-Fluoronaphthalene and any contaminated materials (e.g.,

absorbent paper, gloves) in a suitable, labeled, and sealed container.

Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible substances.

Disposal: Dispose of the contents and container at an authorized hazardous or special waste

collection point in accordance with local, state, and federal regulations. Do not allow the

chemical to enter drains. Options may include burial in a licensed landfill or incineration in a

licensed apparatus after mixing with a suitable combustible material.

Logical Relationship for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 1-
Fluoronaphthalene waste.

Waste Generated
(1-Fluoronaphthalene & Contaminated Materials)

Collect in a labeled,
sealed container

Consult Local, State, and
Federal Regulations

Transport to an authorized
hazardous waste facility

Final Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 1-Fluoronaphthalene waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 1-
Fluoronaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124137#personal-protective-equipment-for-handling-
1-fluoronaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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